Cas no 1250978-47-2 (4-(chloromethyl)-1-[4-(methylsulfanyl)phenyl]-1h-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-[4-(methylsulfanyl)phenyl]-1h-1,2,3-triazole
• CAS No: 1250978-47-2
• MF: C₁₀H₁₀ClN₃S
• MW: 239.724499225616
• CID: 5558115
• Update Time: 2025-06-17

4-(chloromethyl)-1-[4-(methylsulfanyl)phenyl]-1h-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-[4-(methylsulfanyl)phenyl]-1h-1,2,3-triazole

• Inchi： 1S/C10H10ClN3S/c1-15-10-4-2-9(3-5-10)14-7-8(6-11)12-13-14/h2-5,7H,6H2,1H3
• InChI Key： MOKFULPSLABBNW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(SC)C=C2)C=C(CCl)N=N1

Additional information on 4-(chloromethyl)-1-[4-(methylsulfanyl)phenyl]-1h-1,2,3-triazole

Introduction to 4-(chloromethyl)-1-[4-(methylsulfanyl)phenyl]-1H-1,2,3-triazole (CAS No. 1250978-47-2)

4-(chloromethyl)-1-[4-(methylsulfanyl)phenyl]-1H-1,2,3-triazole, identified by its Chemical Abstracts Service (CAS) number 1250978-47-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a triazole core appended with a chloromethyl group and a methylsulfanyl-substituted phenyl ring, making it a versatile intermediate for the synthesis of biologically active molecules.

The structural motif of 4-(chloromethyl)-1-[4-(methylsulfanyl)phenyl]-1H-1,2,3-triazole positions it as a valuable building block for drug discovery programs. The presence of both electrophilic and nucleophilic sites within its framework allows for diverse functionalization strategies, enabling chemists to tailor its pharmacological properties for specific therapeutic applications. Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound, facilitating its incorporation into complex molecular architectures.

In the realm of medicinal chemistry, triazole derivatives have demonstrated considerable promise due to their ability to modulate various biological pathways. The methylsulfanyl substituent on the phenyl ring introduces hydrophobicity and potential for hydrogen bonding interactions, while the chloromethyl group serves as a reactive handle for further derivatization. These features make 4-(chloromethyl)-1-[4-(methylsulfanyl)phenyl]-1H-1,2,3-triazole particularly relevant for the development of novel therapeutic agents targeting neurological disorders, inflammatory conditions, and infectious diseases.

Recent studies have highlighted the compound's potential in inhibiting enzymes associated with metabolic pathways implicated in cancer progression. For instance, modifications of the triazole scaffold have been explored to enhance binding affinity to proteases such as cyclooxygenase-2 (COX-2), which is overexpressed in certain malignancies. The chloromethyl moiety has been particularly exploited in designing prodrugs that release active metabolites upon enzymatic cleavage within target tissues.

The phenyl ring's substitution pattern also contributes to the compound's pharmacokinetic profile. The methylsulfanyl group can influence solubility and metabolic stability, factors critical for optimizing drug delivery systems. Preclinical investigations have demonstrated that derivatives of this compound exhibit favorable pharmacokinetic properties when administered orally or intravenously, with evidence suggesting rapid absorption and moderate distribution across biological barriers.

From a synthetic chemistry perspective, 4-(chloromethyl)-1-[4-(methylsulfanyl)phenyl]-1H-1,2,3-triazole serves as a precursor for constructing more complex heterocycles through transition-metal-catalyzed cross-coupling reactions. Palladium-catalyzed Suzuki-Miyaura and Heck couplings have been particularly effective in introducing aryl or vinyl groups at the triazole nitrogen atoms, expanding the structural diversity of derived compounds. These reactions often proceed under mild conditions with high selectivity, making them amenable to large-scale production.

The compound's reactivity also extends to nucleophilic additions at the chloromethyl site. Alkoxides or amines can be introduced to form ethers or amides, respectively, which are common functional groups in drug molecules. Such modifications have been employed to enhance binding interactions with biological targets or to improve physicochemical properties such as lipophilicity and metabolic clearance rates.

Advances in computational chemistry have further accelerated the design of derivatives based on 4-(chloromethyl)-1-[4-(methylsulfanyl)phenyl]-1H-1,2,3-triazole. Molecular docking simulations combined with quantum mechanical calculations allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. This approach has reduced time-to-market for novel therapeutics while minimizing resource expenditure on less promising candidates.

In conclusion,4-(chloromethyl)-1-[4-(methylsulfanyl)phenyl]-1H-1,2,3-triazole (CAS No. 1250978-47-2) represents a structurally intriguing and synthetically adaptable scaffold with significant potential in pharmaceutical development. Its unique combination of reactive sites and tunable properties positions it as a cornerstone intermediate for medicinal chemists seeking innovative solutions to unmet therapeutic needs.